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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B2762289

An In-depth Technical Guide to 2,4-Dibromothiazole

For researchers, scientists, and professionals in drug development, 2,4-Dibromothiazole is a
crucial heterocyclic organic compound. Its unique structure, featuring a thiazole ring with
bromine atoms at the 2 and 4 positions, makes it a versatile building block in organic synthesis,
particularly for creating novel pharmaceutical agents and agrochemicals.[1][2][3] This guide
provides a comprehensive overview of its chemical and physical properties, safety information,
applications, and relevant experimental protocols.

Chemical and Physical Properties

The fundamental characteristics of 2,4-Dibromothiazole are summarized in the table below,
providing a clear reference for laboratory use.
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Property Value

CAS Number 4175-77-3[4][5]

Molecular Formula CsHBr2NS

Molecular Weight 242.92 g/mol

Appearance Off-white to white crystalline powder or solid
Melting Point 80-84 °C

Boiling Point 242.8 °C at 760 mmHg

Density 2.324 g/cm3

Flash Point 100.6 °C

Refractive Index 1.649

Purity

>96-99% (depending on the supplier)

Storage

Keep cold, store at 0-8 °C, and protect from light
and moisture

Safety and Handling

2,4-Dibromothiazole is associated with several hazards and requires careful handling in a
laboratory setting. The following table outlines its key safety information.
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Safety Information Details

Signal Word Danger

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H318 (Causes serious eye
Hazard Statements )

damage), H335 (May cause respiratory

irritation)

P261, P264, P280, P304+P340,

Precautionary Statements
P305+P351+P338, P405

Hazard Codes Xn, Xi

Wear protective gloves, protective clothing, eye
Personal Protective Equipment protection, and face protection. Use a dust mask
type N95 (US).

Applications in Research and Drug Development

2,4-Dibromothiazole’s reactivity, enhanced by the presence of two bromine atoms, makes it a
valuable intermediate in organic synthesis. It is particularly significant in the development of
pharmaceuticals and agrochemicals.

Key applications include:

o Synthesis of Biologically Active Molecules: It serves as a precursor for various 2,4-
disubstituted thiazole derivatives that exhibit biological activity. For instance, it is used in the
preparation of survival motor neuron (SMN) protein modulators.

e Pharmaceutical Intermediates: The thiazole ring is a core structure in many drugs, and 2,4-
Dibromothiazole is an important intermediate in the synthesis of compounds for developing
antibiotics and other therapeutic agents. It has been used in the synthesis of fragments of
natural products like Melithiazole C and dolabellin.

o Agrochemicals: This compound is an effective intermediate in the creation of fungicides and
herbicides, contributing to crop protection and enhanced agricultural productivity.
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¢ Cross-Coupling Reactions: The bromine atoms can be selectively displaced in cross-
coupling reactions, such as Suzuki or Stille couplings, to build more complex molecular
architectures.

Experimental Protocols

A common application of 2,4-Dibromothiazole is its use as a building block in sequential,
regioselective cross-coupling reactions. A general workflow for such a reaction is outlined
below.

2,4-Dibromothiazole

Regioselective

Bromine-Magnesium Exchange

at C-2

2-Magnesiated-4-bromothiazole
Intermediate

Electrophilic Quench

(e.g., with a nitrile)

Intermediate Imine

Hydrolysis or Reduction

a-Chiral 2-Substituted
4-Bromothiazole
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Caption: Regioselective functionalization of 2,4-Dibromothiazole.

This process often involves a bromine-magnesium exchange that occurs with high
regioselectivity at the C-2 position of the thiazole ring. The resulting Grignard reagent can then
react with an electrophile to introduce a substituent at the 2-position, leaving the bromine at the
4-position available for subsequent reactions.

Role in Synthesis of Active Pharmaceutical
Ingredients (APIs)

2,4-Dibromothiazole is a foundational component for constructing more complex molecules
with therapeutic properties. The following diagram illustrates its role as a starting material in a
synthetic pathway leading to a potential drug candidate.

Starting Materials

. . Other Reagents &
2,4-Dibromothiazole Building Blocks

\\ //

Synthetic Pajhway

Multi-step Synthesis

(e.g., Cross-Coupling)

Outqome

Active Pharmaceutical

Ingredient (API)

|
|
: interacts with

y

Biological Target
(e.g., Protein, Enzyme)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2762289?utm_src=pdf-body-img
https://www.benchchem.com/product/b2762289?utm_src=pdf-body
https://www.benchchem.com/product/b2762289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2762289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Role of 2,4-Dibromothiazole in API synthesis.

This demonstrates the strategic importance of 2,4-Dibromothiazole in medicinal chemistry,
enabling the creation of diverse molecular structures for biological screening and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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